Cas no 2229598-67-6 (3-(5-bromothiophen-2-yl)oxyazetidine)

• Product Name: 3-(5-bromothiophen-2-yl)oxyazetidine
• CAS No: 2229598-67-6
• MF: C₇H₈BrNOS
• MW: 234.113519668579
• CID: 5970330
• PubChem ID: 165699618
• Update Time: 2025-06-09

3-(5-bromothiophen-2-yl)oxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-2-yl)oxyazetidine
• 3-[(5-bromothiophen-2-yl)oxy]azetidine
• EN300-1937351
• 2229598-67-6

• Inchi： 1S/C7H8BrNOS/c8-6-1-2-7(11-6)10-5-3-9-4-5/h1-2,5,9H,3-4H2
• InChI Key： JTGHUJHKGKMGEN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(OC2CNC2)S1

Computed Properties

• Exact Mass: 232.95100g/mol
• Monoisotopic Mass: 232.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(5-bromothiophen-2-yl)oxyazetidine

3-(5-Bromothiophen-2-yl)oxyazetidine: A Comprehensive Overview

3-(5-Bromothiophen-2-yl)oxyazetidine, with the CAS number 2229598-67-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated thiophene moiety and an azetidine ring. These features contribute to its potential utility in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 3-(5-Bromothiophen-2-yl)oxyazetidine consists of a thiophene ring substituted with a bromine atom at the 5-position, which is further linked to an azetidine ring through an oxygen atom. The presence of the bromine atom imparts significant electronic and steric effects, influencing the compound's reactivity and biological activity. The azetidine ring, a four-membered cyclic amine, adds to the compound's rigidity and conformational stability, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 3-(5-Bromothiophen-2-yl)oxyazetidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory processes. This makes it a promising candidate for the development of anti-inflammatory drugs, which are crucial for managing conditions such as arthritis and other autoimmune disorders.

In addition to its anti-inflammatory properties, 3-(5-Bromothiophen-2-yl)oxyazetidine has shown potential in cancer research. Studies have indicated that this compound can selectively target and inhibit certain cancer cell lines, particularly those resistant to conventional therapies. The mechanism of action involves disrupting key signaling pathways that are essential for cancer cell survival and proliferation. This dual functionality—anti-inflammatory and anti-cancer—positions 3-(5-Bromothiophen-2-yl)oxyazetidine as a valuable lead compound for further exploration in drug discovery.

The synthesis of 3-(5-Bromothiophen-2-yl)oxyazetidine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 5-bromothiophenol with azetidinone derivatives under appropriate conditions. This method provides high yields and good purity, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for advancing its development into clinical trials and eventual therapeutic applications.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While specific clinical trials involving 3-(5-Bromothiophen-2-yl)oxyazetidine are still in their early stages, preliminary results are promising. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues without causing significant side effects.

The potential applications of 3-(5-Bromothiophen-2-yl)oxyazetidine extend beyond its direct therapeutic uses. Its unique structural features make it an excellent candidate for use as a building block in combinatorial chemistry and high-throughput screening (HTS) assays. By incorporating this compound into libraries of small molecules, researchers can rapidly identify new leads with improved biological activity and selectivity.

In conclusion, 3-(5-Bromothiophen-2-yl)oxyazetidine, with its CAS number 2229598-67-6, represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation and development. As research continues to advance, it is likely that this compound will play a significant role in the discovery and development of new therapeutic agents for a range of diseases.